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Compound of Interest

Compound Name: H-Tyr(Bzl)-OH

Cat. No.: B554735

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material safety data for H-Tyr(Bzl)-OH
(O-Benzyl-L-tyrosine), a crucial derivative of the amino acid tyrosine utilized in peptide
synthesis and various biochemical studies. Understanding the safety and handling protocols of
this compound is paramount for ensuring laboratory safety and experimental integrity. This
document synthesizes available data on its physical and chemical properties, toxicological
profile, and handling procedures, presenting it in a clear and accessible format for the scientific
community.

Chemical and Physical Properties

A summary of the key physical and chemical properties of H-Tyr(Bzl)-OH is presented below.
These values have been aggregated from various chemical suppliers and safety data sheets.
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Property Value Source(s)
CAS Number 16652-64-5 [11[2][3][4]
Molecular Formula C16H17NO3 [1103114]
Molecular Weight 271.31 g/mol [11[3]
Appearance Off-white powder / Crystalline [1112][5]
Melting Point 259 °C (dec.) (lit.) [2][3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone, etc.

Store at room temperature or
Storage Temperature in a cool place. Some [1][5][6]

suppliers recommend O - 8 °C.

Hazard Identification and Safety Precautions

While many sources state that H-Tyr(Bzl)-OH has no specific hazard statements, general good
laboratory practices should always be followed.[1] Exposure may cause irritation with minor
residual injury.[1]

Personal Protective Equipment (PPE):
To minimize exposure, the following personal protective equipment is recommended:

» Eye Protection: Safety goggles or eyeshields approved under government standards such as
NIOSH (US) or EN 166 (EU).[1]

o Hand Protection: Handle with gloves that have been inspected prior to use.[1] Gloves should
meet the specifications of Regulation (EU) 2016/425 and the standard EN 374.[1]

o Body Protection: Appropriate protective clothing should be worn.[1]

» Respiratory Protection: Not typically required where adequate ventilation is available.[1] In
case of dust formation, a dust mask may be used.
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The following diagram outlines a logical workflow for hazard identification and the
corresponding safety measures.

Personal Protective Equipment (PPE)
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(Inhalation, Skin/Eye Contact, Ingestion)

Mitigate Select Appropriate PPE

Goggles/Faceshield

Handling Procedures

Avoid dust formation
Use in a well-ventilated area

Follow Safe Handling Procedures

Click to download full resolution via product page

Hazard Identification and Control Workflow

Toxicological Information

Detailed toxicological studies for H-Tyr(Bzl)-OH are not extensively reported in readily
available safety data sheets. The chemical, physical, and toxicological properties have not
been thoroughly investigated.[1] To the best of current knowledge, no component of this
product at levels greater than or equal to 0.1% is identified as a probable, possible, or
confirmed human carcinogen by IARC.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b554735?utm_src=pdf-body-img
https://www.benchchem.com/product/b554735?utm_src=pdf-body
https://www.chemicalbook.com/msds/h-tyr-bzl-oh.pdf
https://www.chemicalbook.com/msds/h-tyr-bzl-oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicological Endpoint Data

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Experimental Protocols

Detailed experimental protocols for the toxicological and physical property testing of H-
Tyr(Bzl)-OH are not provided in the surveyed Material Safety Data Sheets. These documents
typically report the results of such studies without detailing the methodologies. For specific
experimental procedures, researchers should consult peer-reviewed literature or specialized
toxicological databases.

A general experimental workflow for handling and using H-Tyr(Bzl)-OH in a laboratory setting is
outlined below.
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Preparation:
- Review MSDS
- Don appropriate PPE

Weighing:
- Use in a ventilated enclosure
- Avoid dust generation

Dissolution:
- Add to appropriate solvent
(e.g., DMSO, Chloroform)

Reaction / Experiment

Waste Disposal:
- Dispose of in accordance
with regulations

Cleanup:
- Decontaminate surfaces
- Wash hands
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General Laboratory Workflow for H-Tyr(Bzl)-OH
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First Aid Measures

In the event of exposure to H-Tyr(Bzl)-OH, the following first aid measures should be taken:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]

In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[1]

In all cases of exposure, it is advisable to seek medical attention.

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and safety of H-Tyr(Bzl)-
OH.

» Handling: Avoid formation of dust and aerosols.[1] Provide appropriate exhaust ventilation at
places where dust is formed.[1]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store in a
cool place.[1]

Accidental Release Measures

In the case of a spill, the following steps should be taken:

o Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]
» Environmental Precautions: No special environmental precautions are required.[1]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[1]

This guide is intended to provide a comprehensive overview of the material safety data for H-
Tyr(Bzl)-OH for a scientific audience. Researchers should always consult the most up-to-date
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safety data sheet from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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